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Compound of Interest

Compound Name: Disuccinimidyl adipate

Cat. No.: B1313749

Disuccinimidyl adipate (CAS 59156-70-6) is a homobifunctional crosslinking agent widely
employed in bioconjugation, particularly for covalently linking proteins and other biomolecules.
[1] Its utility stems from the two N-hydroxysuccinimide (NHS) ester groups located at either end
of a 6-carbon adipate spacer. These NHS esters are highly reactive toward primary amines (-
NHz), such as those on the side chain of lysine residues or the N-terminus of a protein, forming
stable and irreversible amide bonds.[2]

The primary challenge in working with DSA is the inherent instability of the NHS ester moiety in
agueous environments. The ester is highly susceptible to hydrolysis, a competing reaction that
cleaves the ester and renders the molecule inert. This hydrolysis is the single most critical
factor to control for successful and reproducible conjugation.

Mechanism: Aminolysis vs. Hydrolysis The desired reaction (aminolysis) and the competing
side-reaction (hydrolysis) are critically dependent on pH. While the deprotonated primary amine
required for the reaction is more abundant at higher pH, so too is the hydroxide ion that drives
hydrolysis.[3]
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Caption: Reaction pathways for Disuccinimidyl Adipate (DSA).

The rate of this hydrolysis is profoundly influenced by pH, as detailed in the table below. This
data is essential for experimental design, dictating buffer choice and reaction time.
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Half-life of NHS
pH Temperature . Source(s)
Ester Hydrolysis

7.0 0°C 4 -5 hours [4]
7.4 Ambient > 120 minutes [5]
8.6 4°C 10 minutes [4]
9.0 Ambient < 9 minutes [5]
Table 1: pH-

dependent hydrolysis
rates of NHS esters.

This inherent instability mandates that stock solutions of DSA be prepared in anhydrous (water-
free) organic solvents like Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF) and used
immediately.[4][6]

Hazard Identification and Toxicology

While valued for its reactivity, DSA is not benign and presents several health hazards that
require strict control measures. It is classified according to the Globally Harmonized System
(GHS) as follows:
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Hazard Class GHS Code Signal Word Pictogram

Skin
Corrosion/Irritation H315 Warning GHSO07 Exclamation
(Category 2)

Serious Eye
Damage/Eye Irritation H319 Warning Mark
(Category 2)

Specific target organ

toxicity — single

exposure (Respiratory  H335 Warning
tract irritation)

(Category 3)

Skin Sensitization ]
H317 Warning
(Category 1)

Table 2: GHS Hazard
Classification for
Disuccinimidyl
Adipate.[2]

The most significant, and often overlooked, risk is allergic skin sensitization (H317).[2] Initial
contact may only cause mild irritation, but repeated exposure can lead to a more severe
allergic response. Therefore, preventing all skin contact is paramount. The fine, lightweight
nature of the solid powder increases the risk of inadvertent inhalation, leading to respiratory
irritation.[2]

Risk Assessment and Mitigation: A Multi-Layered
Approach

A robust safety protocol relies on a hierarchy of controls, from engineering solutions to personal
protective equipment.

Engineering Controls
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e Chemical Fume Hood: All handling of solid DSA powder (e.g., weighing, preparing stock
solutions) must be performed inside a certified chemical fume hood. This contains the fine
powder and any vapors from the organic solvents used.

o Ventilation: Ensure good general laboratory ventilation to minimize background levels of any
airborne contaminants.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling DSA in any form:

PPE Item

Specification

Rationale

Laboratory Coat

Standard, buttoned, with long

sleeves.

Protects skin and personal
clothing from minor splashes

and spills.

Gloves

Nitrile gloves. Check for tears
before use and change

immediately if contaminated.

Prevents skin contact,
mitigating both irritation and

the risk of sensitization.[2]

Eye Protection

Chemical safety goggles that
provide a seal around the

eyes.

Protects against splashes of
solutions and accidental
projection of solid powder into

the eyes.[2]

Respiratory Protection

For weighing large quantities
of powder, an N95-rated (or
higher) dust mask or respirator

should be used.

Prevents inhalation of the fine
powder, which can cause

respiratory tract irritation.[7]

Table 3: Required Personal

Protective Equipment (PPE).

Storage and Handling

e Solid DSA: Store in a tightly sealed container at the recommended temperature (typically
-20°C) in a dry environment, preferably under an inert gas like argon or nitrogen.[8] Moisture

is the primary cause of degradation.
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o Stock Solutions: DSA is not stable in solution.[9] Prepare stock solutions fresh for each
experiment in an anhydrous, amine-free solvent (e.g., high-quality DMSO or DMF).[6] If a
stock solution must be stored for a very short period, it should be aliquoted to avoid freeze-
thaw cycles, sealed tightly to prevent moisture ingress, and stored at -80°C.

Safe Experimental Workflow: A Step-by-Step
Protocol

This protocol outlines a typical bioconjugation reaction, integrating safety and best practices at
each stage.
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1. Don PPE
(Goggles, Lab Coat, Gloves)

2. Weigh DSA Powder
(In Fume Hood)

'

3. Prepare Stock Solution (
(

(Anhydrous DMSO/DMF)

(In Fume Hood)

4. Prepare Protein Solution
Amine-free buffer, pH 7.2-8.5)

5. Initiate Reaction

(Add DSA stock to protein)

6. Incubate
(0.5 - 4 hours, RT or 4°C)

7. Quench Reaction
(Add Tris or Glycine)

8. Purify Conjugate
(Desalting, Dialysis, etc.)

9. Dispose of Waste
(See Section 6)

Click to download full resolution via product page

Caption: Safe workflow for a typical DSA bioconjugation experiment.

Step 1: Preparation (in Chemical Fume Hood)
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e Don all required PPE. (Table 3)

o Allow the DSA container to warm to room temperature before opening to prevent
condensation of atmospheric moisture onto the cold powder.

» Weigh the required amount of DSA powder directly into a microfuge tube.

o Scientist's Note: Perform this step swiftly to minimize exposure to air. Close the main
container immediately.

o Add the appropriate volume of anhydrous DMSO or DMF to the microfuge tube to create a
concentrated stock solution (e.g., 10-25 mg/mL). Vortex thoroughly until fully dissolved. Use
this solution immediately.

Step 2: Protein and Buffer Preparation

e Prepare your protein solution in an amine-free buffer at the optimal pH. Common choices
include Phosphate Buffered Saline (PBS) or HEPES at pH 7.2-8.0.[4]

e Scientist's Note: Do NOT use buffers containing primary amines, such as Tris (TBS), as they
will compete with the protein for reaction with the DSA.[4]

Step 3: Conjugation Reaction

e Add the freshly prepared DSA stock solution to the protein solution while gently vortexing.
The final concentration of organic solvent should typically be kept below 10% (v/v) to avoid
protein denaturation.

 Allow the reaction to proceed for 30 minutes to 2 hours at room temperature or 2-4 hours at
4°C. The optimal time depends on the protein and desired degree of labeling.

Step 4: Quenching and Purification

» Stop the reaction by adding a quenching buffer containing a high concentration of primary
amines. A final concentration of 20-50 mM Tris or glycine is effective.[4] Incubate for 15-30

minutes.
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» Remove the excess, unreacted crosslinker and byproducts (N-hydroxysuccinimide) via
dialysis, desalting columns, or size-exclusion chromatography.

Emergency Procedures

In the event of an accident, prompt and correct action is crucial.

Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes. Remove any contaminated clothing while flushing.[2][10] Seek medical attention
if irritation or signs of an allergic reaction develop.

Eye Contact: Immediately flush eyes with an eyewash station for at least 15 minutes, holding
the eyelids open to ensure thorough rinsing.[2][10] Seek immediate medical attention.

Inhalation: Move the affected person to fresh air immediately.[2] If they experience difficulty
breathing, seek immediate medical attention.

Minor Spill (Solid): If a small amount of powder is spilled inside a fume hood, decontaminate
the area by wiping with a damp paper towel (to avoid raising dust). For spills outside a hood,
wear appropriate PPE (including respiratory protection), gently cover the spill with damp
paper towels, and then sweep up the material into a designated waste container.[7]

Major Spill: Evacuate the immediate area and alert laboratory personnel and the institutional
safety officer. Prevent entry to the area. Trained emergency personnel should handle the
cleanup.[11]

Waste Disposal

Proper disposal is a critical component of the chemical lifecycle. While some institutional waste
streams may classify adipate esters as non-hazardous, this is often in the context of dilute
mixtures.[12] Given the GHS classifications of pure DSA as a skin/eye irritant and a skin
sensitizer, the precautionary principle must apply.

e Solid Waste: All unused solid DSA and any materials grossly contaminated with the powder
(e.g., weigh boats, pipette tips) should be collected in a clearly labeled, sealed container
designated for hazardous chemical waste.
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 Liquid Waste: Unused stock solutions in organic solvents and aqueous reaction mixtures
(before purification) containing DSA should be collected as hazardous chemical waste. Do
not pour down the drain.

o Contaminated Materials: Gloves, paper towels, and other disposable materials used during
handling and cleanup should be placed in a sealed bag and disposed of as solid hazardous
waste.[11]

Consult your institution's specific waste disposal guidelines and always err on the side of
caution by treating DSA waste as hazardous.[13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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